Cas no 206879-94-9 (1-Piperazinecarboxylic acid, 4-(3-nitrophenyl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperazinecarboxylic acid, 4-(3-nitrophenyl)-, 1,1-dimethylethyl ester
• CAS No: 206879-94-9
• MF: C₁₅H₂₁N₃O₄
• MW: 307.344943761826
• MDL: MFCD09953096
• CID: 1395602
• PubChem ID: 22330126
• Update Time: 2025-04-20

1-Piperazinecarboxylic acid, 4-(3-nitrophenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-(3-nitrophenyl)-, 1,1-dimethylethyl ester
• 2-methyl-2-propanyl 4-(3-nitrophenyl)-1-piperazinecarboxylate
• 4-(3-nitro-phenyl)-piperazine-1-carboxylic acid tert-butyl ester
• tert-butyl 4-(3-nitrophenyl)piperazine-1-carboxylate
• DTXSID10624892
• EN300-7404306
• DUTLKLPXMPHUMV-UHFFFAOYSA-N
• SCHEMBL985189
• DB-366791
• MFCD09953096
• tert-butyl 4-(3-nitrophenyl)-1-piperazinecarboxylate
• 206879-94-9
• AB3492
• AKOS010085710

• MDL： MFCD09953096
• Inchi： 1S/C15H21N3O4/c1-15(2,3)22-14(19)17-9-7-16(8-10-17)12-5-4-6-13(11-12)18(20)21/h4-6,11H,7-10H2,1-3H3
• InChI Key： DUTLKLPXMPHUMV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C=CC=C(C=2)[N+](=O)[O-])CC1)=O

Computed Properties

• Exact Mass: 307.15333
• Monoisotopic Mass: 307.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• PSA: 75.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines